4-Acetoxy-4'-hexylbenzophenone
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Description
4-Acetoxy-4'-hexylbenzophenone is a useful research compound. Its molecular formula is C21H24O3 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemical Action of Substituted Coumarins
4-Acetoxy-4'-hexylbenzophenone, as part of the larger family of acetoxy compounds, contributes to understanding the biochemical mechanisms of certain enzymes. Specifically, the study of acetoxy drug: protein transacetylase (TAase), which transfers acetyl groups from acetylated polyphenols to receptor proteins, highlights the potential of acetoxy derivatives in modulating enzyme activity. This insight into enzyme modulation can have implications in drug design and the development of therapeutic agents (Ajit Kumar et al., 2005).
Nonlinear Optical Properties
Research on hydrazones, which are chemically related to benzophenones through their structural motifs and electronic properties, has revealed significant insights into nonlinear optical properties. This work suggests potential applications in optical devices such as limiters and switches, highlighting the broader applicability of related benzophenone derivatives in materials science (K. Naseema et al., 2010).
Dermatological Applications
The metabolism of aromatic amines in skin, studied through derivatives related to benzophenone, provides a model for understanding how skin transforms substances like 4-Amino-2-hydroxytoluene. This research is crucial for safety assessments of cosmetic ingredients and could be extended to similar compounds, including this compound, for their dermatological effects and potential in hair dyeing products (C. Goebel et al., 2009).
Electrochemical Properties
The synthesis and study of tetrasubstituted tetraphenylethenes, closely related to benzophenone derivatives, demonstrate the exploration of electrochemical properties for potential applications in electronic materials. This research could influence the development of new materials for electronic and photonic devices, leveraging the unique properties of benzophenone derivatives (Alina Schreivogel et al., 2006).
Antimicrobial and Antitumor Activity
The structural diversity of benzophenone derivatives allows for the exploration of their biological activity, including antimicrobial and antitumor properties. Studies on various substituted phenols and their derivatives, including benzophenones, have shown promising activity against microbial strains and cancer cells, suggesting a potential area for developing new therapeutic agents (M. A. Ali & M. Yar, 2007).
Properties
IUPAC Name |
[4-(4-hexylbenzoyl)phenyl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O3/c1-3-4-5-6-7-17-8-10-18(11-9-17)21(23)19-12-14-20(15-13-19)24-16(2)22/h8-15H,3-7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKAFXPLDTDQNMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641716 |
Source
|
Record name | 4-(4-Hexylbenzoyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
890099-79-3 |
Source
|
Record name | Methanone, [4-(acetyloxy)phenyl](4-hexylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890099-79-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-Hexylbenzoyl)phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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